Cas no 1932177-63-3 ((3S)-3-amino-3-(2-methylfuran-3-yl)propanamide)

• Product Name: (3S)-3-amino-3-(2-methylfuran-3-yl)propanamide
• CAS No: 1932177-63-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6189512
• PubChem ID: 127000787
• Update Time: 2025-06-30

(3S)-3-amino-3-(2-methylfuran-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(2-methylfuran-3-yl)propanamide
• 1932177-63-3
• EN300-1286885

• Inchi： 1S/C8H12N2O2/c1-5-6(2-3-12-5)7(9)4-8(10)11/h2-3,7H,4,9H2,1H3,(H2,10,11)/t7-/m0/s1
• InChI Key： IEQDZXGGGHEPML-ZETCQYMHSA-N
• SMILES： O1C=CC(=C1C)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 82.2Ų

Additional information on (3S)-3-amino-3-(2-methylfuran-3-yl)propanamide

Research Brief on (3S)-3-amino-3-(2-methylfuran-3-yl)propanamide (CAS: 1932177-63-3)

The compound (3S)-3-amino-3-(2-methylfuran-3-yl)propanamide (CAS: 1932177-63-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of (3S)-3-amino-3-(2-methylfuran-3-yl)propanamide as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the furan ring and the amino-propanamide moiety, make it a versatile scaffold for drug development. Researchers have explored its utility in targeting specific enzymes and receptors implicated in various diseases, such as cancer and neurological disorders.

One of the most notable advancements is the optimization of synthetic routes for (3S)-3-amino-3-(2-methylfuran-3-yl)propanamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, enantioselective synthesis method that significantly improves the compound's accessibility for further pharmacological evaluation. The study also provided insights into the compound's stability and reactivity under different conditions, which are critical for its application in drug formulation.

In terms of biological activity, preliminary in vitro and in vivo studies have shown promising results. For instance, (3S)-3-amino-3-(2-methylfuran-3-yl)propanamide has exhibited inhibitory effects on certain kinases involved in tumor proliferation. Additionally, its neuroprotective properties have been investigated in models of neurodegenerative diseases, suggesting potential applications in Alzheimer's and Parkinson's disease therapeutics.

Despite these encouraging findings, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacokinetic and pharmacodynamic profiles. Current efforts are focused on structure-activity relationship (SAR) studies to enhance its efficacy and reduce potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, (3S)-3-amino-3-(2-methylfuran-3-yl)propanamide represents a promising candidate for future drug development. Its multifaceted biological activities and synthetic versatility position it as a valuable tool for addressing unmet medical needs. Continued research and collaboration will be essential to unlock its full therapeutic potential.